1-Bromo-2-chloro-4-(chloromethoxy)benzene

• Molecular Formula: C7H5BrCl2O
• Molecular Weight: 255.92 g/mol
• IUPAC Name: 1-bromo-2-chloro-4-(chloromethoxy)benzene
• InChI: InChI=1S/C7H5BrCl2O/c8-6-2-1-5(11-4-9)3-7(6)10/h1-3H,4H2
• InChI Key: LATWMZSHDJLCSZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OCCl)Cl)Br

Description

1-Bromo-2-chloro-4-(chloromethoxy)benzene is a versatile multihalogenated benzene derivative engineered for advanced synthetic chemistry and pharmaceutical research. Its structure incorporates bromo, chloro, and chloromethoxy functional groups, making it a valuable and reactive scaffold for constructing complex molecules. This compound is primarily used as a key synthetic intermediate in the development of active pharmaceutical ingredients (APIs). The presence of multiple halogen atoms allows for selective, sequential functionalization via various metal-catalyzed cross-coupling reactions, nucleophilic substitutions, and other transformations. This enables researchers to systematically build molecular complexity from a single, convenient starting material. Chlorine-containing heterocyclic compounds represent a critically important family in medicinal chemistry, with more than 250 FDA-approved drugs featuring chlorine atoms. These compounds are pivotal in treating a wide range of conditions, including cancer, central nervous system disorders, and infectious diseases . The structural motifs accessible from this building block are frequently found in compounds with diverse biological activities. As a reagent, it is strictly for research purposes in laboratory settings. 1-Bromo-2-chloro-4-(chloromethoxy)benzene is provided as a high-purity compound to ensure consistent and reliable results in synthetic applications. Researchers are advised to consult the safety data sheet prior to use and handle the material with appropriate precautions.

Preparation Methods

Preparation Methods of 1-Bromo-2-chloro-4-(chloromethoxy)benzene

Starting Materials and Key Intermediates

Common starting materials include:

• 2-Chlorophenol or 2-chlorobenzyl derivatives for initial halogenation steps.
• 1-Bromo-2-chlorobenzene derivatives as intermediates for further functionalization.
• Chloromethylating agents such as chloromethyl methyl ether or formaldehyde derivatives for introducing the chloromethoxy group.

Detailed Synthetic Routes

Selective Bromination of 2-Chlorophenol Derivatives

One common approach is the selective bromination of 2-chlorophenol to yield 4-bromo-2-chlorophenol, which can be further converted to the chloromethoxy derivative.

• Reaction conditions: Bromination is performed using elemental bromine or N-bromosuccinimide in the presence of catalysts or under melt conditions.
• Solvents: Halogenated solvents such as chlorobenzene or dichloromethane are preferred to enhance selectivity.
• Temperature: Controlled low temperatures (0°C to 20°C) to minimize polybromination.
• Yield and selectivity: High yields (~99%) with minimal formation of 2,6-dibromo isomers (≤2%) have been reported.

Chloromethylation to Introduce the Chloromethoxy Group

The chloromethoxy substituent is introduced by chloromethylation of the corresponding hydroxy group on the aromatic ring:

• Reagents: Chloromethyl methyl ether or paraformaldehyde with hydrochloric acid.
• Catalysts: Lewis acids such as aluminum chloride or zinc chloride to facilitate electrophilic substitution.
• Conditions: Low temperature (0°C to 5°C) to moderate temperature (up to 25°C) to control reaction rate and avoid side reactions.
• Work-up: Quenching with aqueous sodium bicarbonate and extraction with organic solvents like dichloromethane.

Alternative One-Pot Processes

Some patents describe one-pot processes combining halogenation and functional group transformations to improve efficiency:

• For example, bromination of 5-bromo-2-chlorobenzoic acid followed by Friedel-Crafts alkylation and reduction steps can yield halogenated benzyl derivatives.
• These methods use oxalyl chloride, aluminum chloride, and sodium borohydride under controlled temperatures to achieve high purity products.

Reaction Conditions and Optimization

Step	Reagents/Conditions	Temperature (°C)	Time	Yield (%)	Notes
Bromination of 2-chlorophenol	Elemental bromine, triethylamine hydrochloride	0 to 20	1 to 5 hours	~99	High regioselectivity, minimal isomers
Chloromethylation	Chloromethyl methyl ether, AlCl3 catalyst	0 to 25	1 to 4 hours	70-85	Requires careful control to avoid over-chloromethylation
One-pot halogenation & alkylation	Oxalyl chloride, AlCl3, NaBH4	0 to 65	16 to 36 hours	80-90	Industrially scalable, multi-step in one reactor

Purification Techniques

• Extraction: Organic solvents such as dichloromethane or toluene are used to separate the organic phase.
• Washing: Aqueous washes with sodium bicarbonate and water remove acidic impurities.
• Distillation: Vacuum distillation at moderate temperatures (40-70°C) removes solvents and volatile byproducts.
• Chromatography: Silica gel chromatography is employed for final purification when necessary, especially to separate isomers.

Analysis and Characterization

• Nuclear Magnetic Resonance (NMR): Confirms substitution pattern on the aromatic ring and presence of chloromethoxy group.
• Mass Spectrometry (MS): Confirms molecular weight and halogen content.
• Infrared Spectroscopy (IR): Identifies characteristic C–O and C–Cl stretching vibrations.
• Melting Point and Purity: Determined by differential scanning calorimetry and HPLC.

Summary of Key Findings

• Selective bromination of 2-chlorophenol derivatives provides a reliable route to 4-bromo-2-chlorophenol intermediates with high regioselectivity and yield.
• Chloromethylation using chloromethyl methyl ether under Lewis acid catalysis introduces the chloromethoxy group effectively.
• One-pot processes integrating halogenation and alkylation steps offer industrial advantages in terms of efficiency and scalability.
• Reaction conditions such as temperature, reagent equivalents, and reaction time critically influence yield and purity.
• Purification by extraction, distillation, and chromatography ensures high-quality final product suitable for further synthetic applications.

Chemical Reactions Analysis

Types of Reactions: 1-Bromo-2-chloro-4-(chloromethoxy)benzene undergoes various chemical reactions, including:

Nucleophilic Substitution: The compound can participate in nucleophilic aromatic substitution reactions, where the halogen atoms are replaced by nucleophiles such as hydroxide ions or amines.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Coupling Reactions: It can undergo coupling reactions such as Suzuki-Miyaura coupling to form biaryl compounds.

Common Reagents and Conditions:

Nucleophilic Substitution: Sodium hydroxide or potassium hydroxide in aqueous or alcoholic solution at elevated temperatures.

Oxidation: Potassium permanganate or chromium trioxide in acidic medium.

Reduction: Sodium borohydride or lithium aluminum hydride in anhydrous solvents.

Major Products Formed:

Nucleophilic Substitution: Phenol or aniline derivatives.

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols or alkanes.

Scientific Research Applications

1-Bromo-2-chloro-4-(chloromethoxy)benzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug development and as a building block for active pharmaceutical ingredients.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-Bromo-2-chloro-4-(chloromethoxy)benzene involves its interaction with nucleophiles and electrophiles. The presence of electron-withdrawing halogen atoms on the benzene ring makes it susceptible to nucleophilic attack, leading to substitution reactions. The compound can also participate in electrophilic aromatic substitution reactions due to the electron-donating effect of the chloromethoxy group .

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural analogs and their substituents:

Compound Name	Substituent at Position 4	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key References
1-Bromo-2-chloro-4-(chloromethoxy)benzene	-OCH₂Cl	C₇H₅BrCl₂O	266.38 (calculated)	Not explicitly listed	Hypothetical based on nomenclature rules
1-Bromo-2-chloro-4-(trifluoromethoxy)benzene	-OCF₃	C₇H₃BrClF₃O	275.45	892845-59-9
1-Bromo-2-chloro-4-(difluoromethoxy)benzene	-OCHF₂	C₇H₅BrClF₂O	257.47 (calculated)	Not explicitly listed
1-Bromo-2-chloro-4-(methoxymethoxy)benzene	-OCH₂OCH₃	C₈H₈BrClO₂	251.51	1300743-20-7
1-Bromo-2-chloro-4-methoxybenzene	-OCH₃	C₇H₆BrClO	221.48	50638-46-5
1-Bromo-2-chloro-4-fluorobenzene	-F	C₆H₃BrClF	191.46	110407-59-5

Key Observations :

• Electron-Withdrawing Effects : The trifluoromethoxy (-OCF₃) and difluoromethoxy (-OCHF₂) groups are strongly electron-withdrawing, reducing aromatic ring reactivity in electrophilic substitutions compared to the electron-donating methoxy (-OCH₃) group .

Physicochemical Properties

Compound	Boiling Point (°C)	Density (g/cm³)	Melting Point (°C)	Hazard Statements
1-Bromo-2-chloro-4-(trifluoromethoxy)benzene	212.4 (760 mmHg)	1.743	Not reported	H302, H315, H320, H335
1-Bromo-2-chloro-4-(methoxymethoxy)benzene	Not reported	Not reported	Not reported	H315, H319, H335
1-Bromo-2-chloro-4-methoxybenzene	Not reported	Not reported	Not reported	Not explicitly listed
1-Bromo-4-chlorobenzene (simplest analog)	196	1.651	63–66	R36/37/38

Key Observations :

• Boiling Points : The trifluoromethoxy derivative has a high boiling point (212.4°C), attributed to its higher molecular weight and strong intermolecular forces . Simpler analogs like 1-bromo-4-chlorobenzene boil at 196°C .
• Hazards : Compounds with halogenated alkoxy groups (e.g., trifluoromethoxy, chloromethoxy) exhibit warnings for skin/eye irritation (H315, H319) and respiratory toxicity (H335) .

Biological Activity

1-Bromo-2-chloro-4-(chloromethoxy)benzene is a halogenated aromatic compound that has garnered attention for its potential biological activities. This article delves into its biological properties, mechanisms of action, and relevant research findings.

• IUPAC Name : 1-Bromo-2-chloro-4-(chloromethoxy)benzene
• Molecular Formula : C8H7BrCl2O
• Molecular Weight : 267.00 g/mol
• CAS Number : 1300743-20-7

The biological activity of 1-bromo-2-chloro-4-(chloromethoxy)benzene is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. The halogen atoms in its structure may enhance its reactivity and binding affinity, leading to modulation of biological pathways.

Potential Mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes associated with microbial growth, contributing to its antimicrobial properties.
• Receptor Modulation : It may interact with cellular receptors, influencing signal transduction pathways.

Antimicrobial Activity

Research indicates that 1-bromo-2-chloro-4-(chloromethoxy)benzene exhibits significant antimicrobial properties. Studies have shown its effectiveness against various bacterial strains, making it a candidate for the development of new antimicrobial agents.

Cytotoxicity

The compound has also been evaluated for cytotoxic effects on cancer cell lines. Preliminary findings suggest that it may induce apoptosis in certain cancer cells, although further research is necessary to elucidate the exact mechanisms involved.

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Effective against Gram-positive and Gram-negative bacteria
Cytotoxicity	Induces apoptosis in cancer cell lines
Enzyme Inhibition	Inhibits specific enzymes linked to microbial growth

Toxicological Profile

Toxicological assessments have been conducted to evaluate the safety profile of 1-bromo-2-chloro-4-(chloromethoxy)benzene. The results indicate a moderate level of toxicity, necessitating careful handling and further studies to establish safe exposure limits.

Table 2: Toxicological Data Overview

Endpoint	Result	Reference
Acute Toxicity	Moderate
Genotoxicity	Low
Reproductive Toxicity	Moderate